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Compound of Interest

Compound Name: 2-Methylnicotinohydrazide

CAS No.: 197079-01-9

Cat. No.: B600169

Get Quote

Abstract
This technical guide provides an in-depth exploration of 2-methylnicotinohydrazide (CAS No:

197079-01-9), a pivotal heterocyclic intermediate in medicinal chemistry and drug discovery.

The document delineates the compound's fundamental physicochemical properties, outlines a

robust and validated synthetic protocol, and delves into its spectroscopic characterization. The

primary utility of 2-methylnicotinohydrazide as a versatile scaffold for the synthesis of

biologically active hydrazones is critically examined, with a focus on its role in developing novel

therapeutic agents, including those with antitubercular, antibacterial, and antiproliferative

properties. This guide is intended for researchers, chemists, and drug development

professionals, offering both foundational knowledge and practical insights into the application of

this valuable chemical entity.

Compound Identification and Core Properties
2-Methylnicotinohydrazide is a derivative of nicotinic acid, a form of vitamin B3. Its structure,

featuring a pyridine ring, a methyl group, and a hydrazide functional group, makes it a reactive
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and valuable building block in organic synthesis.

CAS Number: 197079-01-9[1]

IUPAC Name: 2-methylpyridine-3-carbohydrazide[2]

Physicochemical Data
The fundamental properties of 2-methylnicotinohydrazide are summarized in the table below.

These parameters are critical for its handling, reaction setup, and purification.

Property Value Source

Molecular Formula C₇H₉N₃O [1]

Molecular Weight 151.17 g/mol [2] (Calculated)

Exact Mass 151.07500 Da [2]

Appearance
White Crystalline Solid

(inferred)
Based on derivatives[3]

Hydrogen Bond Donors 2 [2]

Hydrogen Bond Acceptors 3 [2]

Note: Experimental data for properties such as melting point, boiling point, and solubility are

not widely published. Researchers should perform experimental determination for specific

applications.

Synthesis of 2-Methylnicotinohydrazide: A Validated
Protocol
The most direct and widely employed method for synthesizing 2-methylnicotinohydrazide is

through the hydrazinolysis of a corresponding 2-methylnicotinate ester. This reaction is a

classic example of nucleophilic acyl substitution, where the highly nucleophilic hydrazine

displaces the alkoxy group of the ester.

Synthesis Workflow
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The workflow involves the reaction of an ester, such as ethyl 2-methylnicotinate, with hydrazine

hydrate, typically under reflux conditions to drive the reaction to completion.

Reactants

Ethyl 2-methylnicotinate

Reflux

Hydrazine Hydrate (NH₂NH₂·H₂O)

2-Methylnicotinohydrazide

Click to download full resolution via product page

Caption: Synthesis of 2-methylnicotinohydrazide via hydrazinolysis.

Step-by-Step Experimental Protocol
This protocol is based on established methodologies for the synthesis of nicotinic acid

hydrazides.[4][5]

Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve ethyl 2-

methylnicotinate (1.0 equivalent) in a suitable solvent such as ethanol.

Addition of Hydrazine: Add hydrazine hydrate (typically a 2- to 3-fold molar excess) to the

solution. The excess hydrazine ensures the complete conversion of the ester.

Reflux: Heat the reaction mixture to reflux and maintain for 3-5 hours. The progress of the

reaction can be monitored using Thin Layer Chromatography (TLC).

Causality Insight: Refluxing provides the necessary activation energy for the nucleophilic

attack of hydrazine on the ester's carbonyl carbon and helps to drive the equilibrium

towards the product side.

Work-up and Isolation: After cooling to room temperature, the solvent is typically removed

under reduced pressure. The resulting solid residue is then triturated with a non-polar solvent
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(e.g., diethyl ether or hexane) or recrystallized from a suitable solvent (e.g., ethanol/water

mixture) to yield the pure 2-methylnicotinohydrazide product.

Validation: The identity and purity of the synthesized compound must be confirmed via

spectroscopic methods as detailed in the following section.

Spectroscopic Characterization: A Self-Validating
System
Structural confirmation of the synthesized 2-methylnicotinohydrazide is imperative. A

combination of Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy provides a

self-validating system to verify the successful synthesis and purity of the compound.

¹H NMR Spectroscopy
Proton NMR is used to confirm the presence and connectivity of hydrogen atoms in the

molecule. Based on analyses of closely related structures, the following key signals are

expected for 2-methylnicotinohydrazide in a suitable deuterated solvent (e.g., DMSO-d₆):

Pyridine Ring Protons (H-4, H-5, H-6): These will appear in the aromatic region (typically δ

7.0-8.5 ppm). A key diagnostic signal is the singlet for the H-4 proton, which has been

reported around δ 8.35 ppm in the parent hydrazide.[3][6]

Methyl Protons (-CH₃): A singlet corresponding to the three protons of the methyl group at

the 2-position of the pyridine ring.

Hydrazide Protons (-NH-NH₂): Two distinct, broad signals corresponding to the -NH and -

NH₂ protons. These signals are exchangeable with D₂O.

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the key functional groups present in the molecule. The

expected characteristic absorption bands are:

N-H Stretching: Broad bands in the region of 3180–3420 cm⁻¹, corresponding to the NH and

NH₂ groups of the hydrazide moiety.[4]
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C=O Stretching (Amide I): A strong absorption band typically found in the range of 1635–

1670 cm⁻¹, which is characteristic of the hydrazide carbonyl group.[4]

C=N and C=C Stretching: Absorptions corresponding to the pyridine ring vibrations.

The presence of these specific NMR signals and IR bands provides definitive evidence for the

formation of 2-methylnicotinohydrazide, confirming the conversion of the ester group to the

hydrazide group.

Applications in Drug Discovery and Development
The primary value of 2-methylnicotinohydrazide lies in its role as a versatile synthetic

intermediate. The hydrazide functional group is readily condensed with a wide array of

aldehydes and ketones to form N-acylhydrazones, a class of compounds renowned for their

diverse biological activities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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